Cas no 1807105-53-8 (Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate
• CAS No: 1807105-53-8
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 4897517
• Update Time: 2025-05-22

Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate

• Inchi： 1S/C11H12F2N2O5/c1-3-20-8(16)4-6-10(19-2)9(11(12)13)7(5-14-6)15(17)18/h5,11H,3-4H2,1-2H3
• InChI Key： UZULWFFBAOEJBF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)OCC)C=1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate

Recent Advances in the Study of Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate (CAS: 1807105-53-8)

Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate (CAS: 1807105-53-8) is a chemically synthesized pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its unique structural features, which include a difluoromethyl group, a methoxy substituent, and a nitro group, all of which contribute to its reactivity and potential biological activity. This compound has been investigated for its role as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

One of the key areas of research involving Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate is its utility in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The presence of the nitro and difluoromethyl groups in this compound makes it a promising scaffold for designing selective kinase inhibitors. Recent publications have highlighted its use in the synthesis of novel compounds that exhibit potent inhibitory activity against specific kinase targets, with improved pharmacokinetic properties.

In addition to its role in kinase inhibitor development, Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate has also been explored for its potential in antimicrobial applications. Studies have demonstrated that derivatives of this compound exhibit moderate to strong activity against a range of bacterial and fungal pathogens. The mechanism of action is believed to involve interference with microbial cell wall synthesis or metabolic pathways, although further research is needed to elucidate the exact molecular targets. These findings suggest that this compound could serve as a valuable starting point for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another notable aspect of Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate is its use in agrochemical research. The compound's structural motifs are similar to those found in certain herbicides and pesticides, and recent studies have investigated its efficacy in controlling plant pathogens and pests. Preliminary results indicate that it may act as a growth inhibitor or disrupt essential biological processes in target organisms. However, further optimization is required to enhance its selectivity and reduce potential environmental impact.

From a synthetic chemistry perspective, the preparation of Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate has been refined to improve yield and purity. Recent advancements in catalytic methods and green chemistry approaches have enabled more efficient and sustainable production of this compound. These improvements are critical for scaling up its use in both pharmaceutical and agrochemical applications, ensuring a reliable supply for further research and development.

In conclusion, Ethyl 4-(difluoromethyl)-3-methoxy-5-nitropyridine-2-acetate (CAS: 1807105-53-8) represents a versatile and promising compound in the fields of medicinal chemistry, antimicrobial research, and agrochemical development. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and other applications. Ongoing research aims to further explore its potential, optimize its properties, and expand its utility in addressing current challenges in health and agriculture.